Oxazinin 3
Overview
Description
Oxazinin 3 is a natural product found in Mytilus galloprovincialis with data available.
Scientific Research Applications
Unique Structure and Antimycobacterial Activity
Oxazinin 3, along with its analogues, showcases a unique structural composition. For example, Oxazinin A, a related compound, exhibits a pentacyclic structure combining benzoxazine, isoquinoline, and a pyran ring, demonstrating antimycobacterial activity and modulating transient receptor potential (TRP) channels (Lin et al., 2014).
Marine Toxins and Cytotoxicity
Oxazinin compounds, including Oxazinin 3, have been identified as novel compounds from marine sources such as Mytilus galloprovincialis. These compounds have shown cytotoxic activities, with Oxazinin 1 specifically inhibiting the growth of certain cell lines in vitro (Ciminiello et al., 2001).
Synthetic Studies and Stereochemistry
The synthesis of Oxazinin 3 has been a subject of study, providing insights into its structure and stereochemistry. The first total synthesis of Oxazinin 3 established its absolute stereochemistry as 2S,5S, demonstrating the efficiency of the synthetic approach (Couladouros et al., 2004).
Biomimetic Synthesis and SAR Studies
Oxazinin A's total synthesis, a compound related to Oxazinin 3, highlights a biomimetic approach that supports a proposed biosynthetic mechanism. This route is crucial for studying structure–activity relationships (SAR) around the oxazinin scaffold (Aniebok et al., 2022).
Anticancer Potential and NF-κB Targeting
Compounds structurally similar to Oxazinin 3 have been synthesized and evaluated for anticancer activity. For instance, certain 1,2-Oxazines have shown potential in targeting NF-κB in hepatocellular carcinoma cells, indicating a route for therapeutic exploration (Somu et al., 2020).
Pharmaceutical and Biological Applications
Oxazine derivatives, including those related to Oxazinin 3, have shown a range of biological properties, such as anticonvulsant and antitumor activities. Their unique chemical structures enable them to be potential candidates in various pharmaceutical and medicinal applications (Brito et al., 2017).
properties
Molecular Formula |
C19H18N2O3 |
|---|---|
Molecular Weight |
322.4 g/mol |
IUPAC Name |
(2S,5S)-5-[(4-hydroxyphenyl)methyl]-2-(1H-indol-3-yl)morpholin-3-one |
InChI |
InChI=1S/C19H18N2O3/c22-14-7-5-12(6-8-14)9-13-11-24-18(19(23)21-13)16-10-20-17-4-2-1-3-15(16)17/h1-8,10,13,18,20,22H,9,11H2,(H,21,23)/t13-,18-/m0/s1 |
InChI Key |
WFTQEKLALHHTOX-UGSOOPFHSA-N |
Isomeric SMILES |
C1[C@@H](NC(=O)[C@@H](O1)C2=CNC3=CC=CC=C32)CC4=CC=C(C=C4)O |
Canonical SMILES |
C1C(NC(=O)C(O1)C2=CNC3=CC=CC=C32)CC4=CC=C(C=C4)O |
synonyms |
oxazinin 3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-{[(5S)-5-amino-5-carboxylatopentyl]amino}-6-imino-3-(beta-D-ribofuranosyl)-3,6-dihydropyrimidin-1-ium](/img/structure/B1253188.png)
![4'-{[Benzoyl(4-chlorophenylhydrazono)methyl]sulfonyl}acetanilide](/img/structure/B1253192.png)
![(1S,3S,3aR,6S,6aS,10aR)-6a,8-dihydroxy-3,6,9-trimethyl-1-(2-methylprop-1-enyl)-2,3,3a,4,5,6-hexahydro-1H-cyclopenta[e]naphthalene-7,10-dione](/img/structure/B1253196.png)
